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Compound of Interest

Compound Name: Hdac-IN-55

Cat. No.: B12387049 Get Quote

Histone deacetylases are a class of enzymes that play a crucial role in regulating gene

expression by removing acetyl groups from lysine residues on both histone and non-histone

proteins.[1][2] This deacetylation process leads to the condensation of chromatin, making it

less accessible to transcription factors and thereby generally suppressing gene transcription.[1]

[3] Aberrant HDAC activity is implicated in various diseases, including cancer,

neurodegenerative disorders, and inflammatory conditions, making them attractive therapeutic

targets.[4]

HDAC inhibitors are compounds that block the activity of these enzymes, leading to an

increase in histone acetylation and a more open chromatin structure, which can reactivate the

expression of tumor suppressor genes and other genes involved in cell differentiation, cell cycle

arrest, and apoptosis.

Classification of HDACs:

Human HDACs are grouped into four classes based on their homology to yeast proteins:

Class I: HDAC1, 2, 3, and 8 are primarily located in the nucleus.

Class II: This class is further divided into Class IIa (HDAC4, 5, 7, and 9) and Class IIb

(HDAC6 and 10), which can shuttle between the nucleus and cytoplasm.

Class III: Known as sirtuins, these are NAD+-dependent enzymes.
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Class IV: HDAC11 is the sole member of this class.

General Chemical Structure of HDAC Inhibitors:

A common pharmacophore model for HDAC inhibitors consists of three key components:

A zinc-binding group (ZBG): This group chelates the zinc ion in the active site of the enzyme.

Common ZBGs include hydroxamic acids, benzamides, and carboxylic acids.

A linker: This part connects the ZBG to the cap group and occupies the substrate-binding

tunnel.

A cap group: This moiety interacts with the surface of the enzyme, providing additional

binding affinity and selectivity.

To proceed with a detailed technical guide on a specific HDAC inhibitor, a valid chemical

identifier is required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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